molecular formula C13H18N2O4S B7589606 2-[2-[(2,4,5-Trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid

2-[2-[(2,4,5-Trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid

Cat. No. B7589606
M. Wt: 298.36 g/mol
InChI Key: ORSLQGXATYRDFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-[(2,4,5-Trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid is a compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs. This compound is also known as TOTCA and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TOTCA is not fully understood. However, it is believed that TOTCA exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways in the body. TOTCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. TOTCA also inhibits the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
TOTCA has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and improve cardiovascular function. TOTCA has also been shown to have a positive effect on the immune system by increasing the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using TOTCA in lab experiments is its low toxicity. TOTCA has been shown to have a low toxicity profile, making it a safe compound to use in experiments. However, one limitation of using TOTCA is its solubility. TOTCA has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of TOTCA. One potential direction is the development of new drugs based on TOTCA. TOTCA has been found to have various pharmacological activities, making it a promising candidate for drug development. Another potential direction is the study of the mechanism of action of TOTCA. Further research is needed to fully understand how TOTCA exerts its pharmacological effects. Additionally, the solubility of TOTCA could be improved to make it more suitable for use in experiments.

Synthesis Methods

TOTCA can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-mercaptothiazoline with 2,4,5-trimethyloxolane-3-carbonyl chloride in the presence of triethylamine. The resulting product is then treated with sodium hydroxide to obtain TOTCA.

Scientific Research Applications

TOTCA has been extensively studied for its potential use in the development of new drugs. It has been found to have various pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. TOTCA has also been shown to have a positive effect on the cardiovascular system by reducing blood pressure and improving blood flow.

properties

IUPAC Name

2-[2-[(2,4,5-trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2O4S/c1-6-7(2)19-8(3)11(6)12(18)15-13-14-9(5-20-13)4-10(16)17/h5-8,11H,4H2,1-3H3,(H,16,17)(H,14,15,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ORSLQGXATYRDFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(OC(C1C(=O)NC2=NC(=CS2)CC(=O)O)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-[(2,4,5-Trimethyloxolane-3-carbonyl)amino]-1,3-thiazol-4-yl]acetic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.